Cas no 2092046-65-4 (5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine)

5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine is a halogenated pyrazole derivative with a trifluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The presence of iodine at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The amine functionality at the 4-position provides a versatile handle for further derivatization. This compound is particularly useful in the development of pharmaceuticals, ligands, and functional materials due to its well-defined reactivity profile and structural modularity.
5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine structure
2092046-65-4 structure
Product Name:5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
CAS No:2092046-65-4
MF:C5H5F3IN3
MW:291.012983083725
CID:5041471
PubChem ID:125513015
Update Time:2026-02-28

5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
    • 2092046-65-4
    • EN300-359291
    • BS-44663
    • 5-iodo-1-methyl-3-(trifluoromethyl)pyrazol-4-amine
    • E74688
    • Inchi: 1S/C5H5F3IN3/c1-12-4(9)2(10)3(11-12)5(6,7)8/h10H2,1H3
    • InChI Key: VXCHPJAQPZXVTB-UHFFFAOYSA-N
    • SMILES: IC1=C(C(C(F)(F)F)=NN1C)N

Computed Properties

  • Exact Mass: 290.94803g/mol
  • Monoisotopic Mass: 290.94803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8

5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SE478-50mg
5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95%
50mg
854.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
Y1229612-1g
5-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95%
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$600 2024-06-03
Enamine
EN300-359291-0.05g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95.0%
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$683.0 2025-03-18
Enamine
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5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
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$715.0 2025-03-18
Enamine
EN300-359291-0.25g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95.0%
0.25g
$748.0 2025-03-18
Enamine
EN300-359291-0.5g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95.0%
0.5g
$781.0 2025-03-18
Enamine
EN300-359291-1.0g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95.0%
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$813.0 2025-03-18
Enamine
EN300-359291-2.5g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
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$1594.0 2025-03-18
Enamine
EN300-359291-5.0g
5-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine
2092046-65-4 95.0%
5.0g
$2360.0 2025-03-18
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